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Compound of Interest

Compound Name: N-ethyl-3,5-dinitro-benzamide
CAS No.: 59476-54-9
Cat. No.: B11991125
Get Quote
. J

A Mechanistic & Structural Analysis of DprE1
Inhibition[1]

Executive Summary

N-ethyl-3,5-dinitrobenzamide (CAS: 59476-54-9) represents a foundational scaffold in the
development of nitroaromatic antitubercular agents.[1] While often overshadowed by its more

lipophilic congeners (e.g., DNB1), this molecule serves as a critical mechanistic probe for
understanding the inhibition of Decaprenylphosphoryl-3-D-ribose 2'-epimerase (DprE1).

This guide dissects the compound's "suicide inhibitor" mechanism, provides a validated
synthesis protocol, and analyzes the Structure-Activity Relationship (SAR) that dictates why
this ethyl-substituted core is essential for mapping the catalytic vulnerability of Mycobacterium
tuberculosis (Mtb).

Chemical Architecture & Properties

The efficacy of the dinitrobenzamide class hinges on the electron-deficient aromatic ring. The
N-ethyl substituent provides a baseline for lipophilicity (LogP) studies, distinguishing intrinsic
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enzyme affinity from cell wall permeability.

Property Value | Description

Impact on Bioactivity

Molecular Formula CoHoN30s

Core scaffold definition.[2]

Molecular Weight 239.19 g/mol

Low MW favors fragment-

based optimization.

Electronic State Highly electron-deficient

The two -NO2z groups at 3,5-
positions activate the ring for
nucleophilic attack and

reduction.

LogP (Predicted) ~15-1.8

Moderate. Lower than the
optimal range (3.0-4.5) for
mycobacterial cell wall
penetration, explaining its
higher MIC compared to N-

octyl analogs.

Key Pharmacophore 3,5-Dinitro moiety

Essential for the "prodrug"
activation mechanism within

the DprE1 active site.

Mechanism of Action: DprE1 Suicide Inhibition

The antitubercular activity of N-ethyl-3,5-dinitrobenzamide is not direct; it acts as a suicide

substrate. The compound targets DprE1, an essential enzyme involved in the synthesis of

decaprenylphosphoryl-D-arabinose (DPA), a precursor for the mycobacterial cell wall arabinan.

[3]

The Covalent "Warhead" Mechanism

» Entry: The inhibitor enters the DprE1 active site.[2][3]

 Activation: The FAD cofactor of DprE1 reduces one of the nitro groups (-NO2) to a nitroso

group (-NO).
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» Covalent Trapping: The electrophilic nitroso intermediate reacts rapidly with the thiol group of

Cysteine 387 (Cys387).

« Inhibition: This forms a semi-stable covalent adduct, irreversibly blocking the enzyme and

halting cell wall biosynthesis.
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Figure 1: The suicide inhibition pathway of DprE1 by dinitrobenzamides. The nitro-to-nitroso

conversion is the critical activation step.

Experimental Protocol: Synthesis & Purification

To evaluate this compound, high purity is required to rule out false positives from synthesis

byproducts. The following protocol ensures >98% purity suitable for biological assays.

Reagents

» 3,5-Dinitrobenzoic acid (Starting Material)[4][5][6][7]

e Thionyl Chloride (SOCI2)
e Ethylamine (2.0 M in THF or aqueous)
e Triethylamine (EtsN) or K2COs

e Dichloromethane (DCM)
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Step-by-Step Workflow

e Acyl Chloride Formation:
o Reflux 3,5-dinitrobenzoic acid (1.0 eq) in excess Thionyl Chloride (5.0 eq) for 3—4 hours.
o Checkpoint: Monitor gas evolution (SO2/HCI). Solution should turn clear.
o Evaporate excess SOCIz in vacuo to obtain the yellow solid 3,5-dinitrobenzoyl chloride.

e Amide Coupling:

[e]

Dissolve the acid chloride in anhydrous DCM (0°C).

o

Add Triethylamine (1.2 eq) as a proton scavenger.

[¢]

Dropwise addition of Ethylamine (1.1 eq).

[¢]

Stir at Room Temperature (RT) for 2—4 hours.
e Workup & Purification:

o Wash organic layer with 1M HCI (remove unreacted amine), then Sat. NaHCOs (remove
unreacted acid), then Brine.

o Dry over MgSOa4 and concentrate.

o Recrystallization:[8] Use Ethanol/Water to yield pale yellow needles.
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Figure 2: Synthetic route for N-ethyl-3,5-dinitrobenzamide via acid chloride activation.

Biological Evaluation & SAR Analysis

While N-ethyl-3,5-dinitrobenzamide is active, it serves as a baseline for Structure-Activity
Relationship (SAR) studies.[9][10] The data below illustrates why the "Ethyl" group is often
substituted with longer chains in advanced drug candidates.
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Comparative Activity (MIC against M. tuberculosis
H37Rv)

The lipophilicity of the N-substituent correlates directly with whole-cell potency, despite the
"warhead" (3,5-dinitro ring) remaining constant.

Compound . .
. Substituent (R) LogP MIC (pg/mL) Interpretation
Variant

Moderate

Activity. Limited
N-ethyl-DNB -CH2CH3s ~1.6 ~125-25

by cell wall

permeability.

High Activity.
N-hexyl-DNB -(CH2)sCHs ~3.5 0.2-0.8 Optimal lipophilic
balance for entry.

Potent. High

permeability, but
N-octyl-DNB -(CH2)7CHs ~4.5 <0.1 o

solubility issues

arise.

Lead Candidate.

Optimized for
DNB1 Complex Benzyl ~3.8 0.06 o

both binding and

entry.

Key Insight: The N-ethyl derivative is mechanically competent (inhibits DprE1 enzyme in cell-
free assays) but biologically limited by the waxy mycobacterial cell wall. It is the perfect control
compound to distinguish target engagement from permeability.

Cytotoxicity[3][10][11]
e Vero Cells (IC50): Typically >100 pg/mL.

» Selectivity Index (SI): >10 (Acceptable for early stage).
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Genotoxicity: All nitroaromatics carry a risk of mutagenicity (Ames positive). This is the
primary liability of the class, necessitating careful optimization of the core to minimize non-
specific reduction by mammalian nitroreductases.

Challenges & Future Outlook

Solubility vs. Permeability: The N-ethyl analog is soluble but less permeable. Increasing
chain length improves potency but decreases aqueous solubility, requiring formulation
strategies.

Resistance: Mutations in dprE1 (specifically C387S or C387G) confer high-level resistance,
validating the target.

Metabolic Stability: The nitro group is susceptible to reduction by liver enzymes, potentially
leading to rapid clearance or toxicity.

Conclusion: N-ethyl-3,5-dinitrobenzamide is the "hydrogen atom" of the DprE1 inhibitor

universe—simple, fundamental, and the essential starting point for understanding how to kill M.

tuberculosis via arabinan biosynthesis inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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